Cas no 1384557-31-6 (3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol)

• Product Name: 3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol
• CAS No: 1384557-31-6
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 5444889
• PubChem ID: 72116960
• Update Time: 2025-05-26

3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-26574803
• 3-[cyano(2-fluoro-5-methylphenyl)amino]propan-1-ol
• Z2736237308
• AKOS033233707
• (2-fluoro-5-methylphenyl)-(3-hydroxypropyl)cyanamide
• 1384557-31-6
• Cyanamide, N-(2-fluoro-5-methylphenyl)-N-(3-hydroxypropyl)-
• 3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol

• Inchi： 1S/C11H13FN2O/c1-9-3-4-10(12)11(7-9)14(8-13)5-2-6-15/h3-4,7,15H,2,5-6H2,1H3
• InChI Key： DPVZVTCZUDZOFC-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=CC=C1F)(CCCO)C#N

Computed Properties

• Exact Mass: 208.10119120g/mol
• Monoisotopic Mass: 208.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 394.9±42.0 °C(Predicted)
• pka: 14.76±0.10(Predicted)

Additional information on 3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol

Comprehensive Overview of 3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol (CAS No. 1384557-31-6)

3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol (CAS No. 1384557-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyano group and a fluorinated aromatic ring, which are critical for its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including potential enzyme inhibitors and receptor modulators.

The compound's 2-fluoro-5-methylphenyl moiety is a key structural element that enhances its binding affinity to specific biological targets. This characteristic aligns with current trends in drug discovery, where fluorinated compounds are increasingly explored for their improved metabolic stability and bioavailability. Recent studies highlight the growing demand for fluorine-containing building blocks in medicinal chemistry, making 3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol a valuable candidate for further investigation.

In addition to its pharmaceutical potential, 3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol is also being studied for its applications in agrochemical formulations. The cyano group and fluoro-substituted aromatic ring contribute to its pesticidal and herbicidal properties, addressing the need for more efficient and environmentally friendly crop protection agents. This aligns with the global shift toward sustainable agriculture, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's aminopropanol backbone offers versatility for further derivatization. Chemists are exploring its use in multicomponent reactions and catalyzed transformations, which are hot topics in organic synthesis. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (methyl) groups makes it an interesting subject for structure-activity relationship (SAR) studies.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol. These methods ensure high purity and confirm its structural integrity, which is crucial for downstream applications. The compound's solubility profile and stability under various conditions are also areas of active research, as these factors directly impact its utility in industrial and laboratory settings.

Given the rising interest in precision medicine and targeted therapies, 3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol is poised to play a role in the development of next-generation therapeutics. Its modular structure allows for customization, catering to the demand for tailored molecular solutions in drug design. Furthermore, its potential as a bioisostere for other functional groups adds to its appeal in lead optimization processes.

In conclusion, 3-cyano(2-fluoro-5-methylphenyl)aminopropan-1-ol (CAS No. 1384557-31-6) represents a promising compound with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and advanced synthetic methodologies makes it a subject of ongoing research. As scientific inquiries into fluorinated compounds and cyano-functionalized molecules continue to grow, this compound is likely to remain a focal point in the chemical and life sciences communities.